Cas no 1435479-68-7 (2-Bromo-4-chloro-5-methoxybenzoic acid)

• Product Name: 2-Bromo-4-chloro-5-methoxybenzoic acid
• CAS No: 1435479-68-7
• MF: C₈H₆BrClO₃
• MW: 265.488440990448
• MDL: MFCD28967300
• CID: 4700332
• Update Time: 2024-11-04

2-Bromo-4-chloro-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• ATBGJJWZVUNYOV-UHFFFAOYSA-N
• 2-bromo-4-chloro-5-methoxybenzoic acid
• 2-Bromo-4-chloro-5-methoxy-benzoic acid
• 2-Bromo-4-chloro-5-methoxybenzoic acid

• MDL： MFCD28967300
• Inchi： 1S/C8H6BrClO3/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3H,1H3,(H,11,12)
• InChI Key： ATBGJJWZVUNYOV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C(=O)O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Topological Polar Surface Area: 46.5